Cas no 1344592-62-6 ((2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine)

• Product Name: (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine
• CAS No: 1344592-62-6
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6101489
• PubChem ID: 165619537
• Update Time: 2025-10-30

(2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine
• EN300-1836167
• 1344592-62-6

• Inchi： 1S/C10H13FN2O2/c1-7(12)2-3-8-4-5-9(11)10(6-8)13(14)15/h4-7H,2-3,12H2,1H3/t7-/m1/s1
• InChI Key： JZHNWVIASPISIF-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC[C@@H](C)N

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine (CAS No. 1344592-62-6)

(2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. Its CAS number 1344592-62-6 uniquely identifies this molecule in chemical databases, making it a focal point for researchers exploring novel bioactive molecules. The compound features a fluorinated aromatic ring and a nitro group, which are key structural motifs often associated with enhanced binding affinity and metabolic stability in drug discovery.

The growing interest in fluorinated compounds and chiral amines aligns with current trends in medicinal chemistry, where precision in molecular design is critical. Researchers frequently search for terms like "fluorinated drug candidates 2024" or "chiral amine synthesis methods," reflecting the demand for innovative building blocks like (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine. This compound’s stereospecificity (denoted by the (2R) configuration) further underscores its relevance in asymmetric synthesis and enantioselective catalysis.

In the context of green chemistry, the synthesis and application of 1344592-62-6 are often discussed alongside sustainable solvent alternatives and catalytic efficiency. Laboratories prioritizing atom economy and low-waste processes may explore this compound’s derivatives for eco-friendly applications. Additionally, its nitrophenyl group offers opportunities for further functionalization, a topic frequently queried in academic forums as "nitroarene reduction techniques."

From a commercial perspective, suppliers and manufacturers highlight CAS 1344592-62-6 in catalogs targeting high-purity intermediates for custom synthesis. The compound’s structural complexity and pharmacophore potential make it a valuable asset for libraries focused on central nervous system (CNS) drug development, a trending area in biotech investments. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are often employed to verify its purity and configuration.

Beyond pharmaceuticals, (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine may find applications in material science, particularly in designing fluorescent probes or polymeric sensors. Its electron-withdrawing nitro group and fluorine atom contribute to unique electronic properties, a subject of interest for researchers querying "aromatic fluorophores 2024." This dual applicability enhances its marketability across interdisciplinary fields.

Regulatory and safety profiles of 1344592-62-6 are meticulously documented, with emphasis on handling protocols and storage conditions to ensure stability. While not classified as hazardous under standard guidelines, its nitroaromatic nature warrants prudent laboratory practices—a point reiterated in safety data sheets (SDS) and chemical compliance resources.

In summary, (2R)-4-(4-fluoro-3-nitrophenyl)butan-2-amine exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its CAS 1344592-62-6 designation ensures traceability, while its functional groups inspire diverse applications—from next-generation therapeutics to advanced materials. As research evolves, this compound will likely remain a staple in discussions on chiral synthesis, fluorine chemistry, and sustainable innovation.